Cas no 1779736-34-3 (2-(3-phenyl-1H-pyrazol-5-yl)propanoic acid)

• Product Name: 2-(3-phenyl-1H-pyrazol-5-yl)propanoic acid
• CAS No: 1779736-34-3
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 6177495
• PubChem ID: 105469690
• Update Time: 2025-06-15

2-(3-phenyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-phenyl-1H-pyrazol-5-yl)propanoic acid
• 1779736-34-3
• EN300-1864106

• Inchi： 1S/C12H12N2O2/c1-8(12(15)16)10-7-11(14-13-10)9-5-3-2-4-6-9/h2-8H,1H3,(H,13,14)(H,15,16)
• InChI Key： LDDOBABXRRQUDN-UHFFFAOYSA-N
• SMILES： OC(C(C)C1=CC(C2C=CC=CC=2)=NN1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(3-phenyl-1H-pyrazol-5-yl)propanoic acid

Professional Introduction to 2-(3-phenyl-1H-pyrazol-5-yl)propanoic Acid (CAS No. 1779736-34-3)

2-(3-phenyl-1H-pyrazol-5-yl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1779736-34-3, represents a unique structural motif that combines a propionic acid moiety with a phenyl-pyrazole scaffold. Such structural features make it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The core structure of 2-(3-phenyl-1H-pyrazol-5-yl)propanoic acid consists of a propionic acid side chain attached to a pyrazole ring that is further substituted with a phenyl group at the 3-position. This arrangement introduces multiple potential sites for interaction with biological targets, including enzymes and receptors, which are critical for modulating physiological processes. The pyrazole ring, in particular, is well-documented for its role in various pharmacological applications due to its ability to engage in hydrogen bonding and hydrophobic interactions.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic properties. The combination of the propionic acid moiety and the phenyl-pyrazole scaffold in 2-(3-phenyl-1H-pyrazol-5-yl)propanoic acid positions it as a versatile building block for the synthesis of novel therapeutic agents. Propionic acid derivatives are known for their anti-inflammatory, analgesic, and anti-microbial properties, while pyrazole-based compounds have shown efficacy in treating conditions such as cancer, infectious diseases, and neurological disorders.

Recent studies have highlighted the potential of phenyl-pyrazole derivatives in inhibiting specific enzymatic targets involved in disease pathways. For instance, modifications of the pyrazole ring have been explored to enhance binding affinity and selectivity towards enzymes such as kinases and phosphodiesterases. The presence of the phenyl group further extends the structural diversity, allowing for fine-tuning of physicochemical properties such as solubility and metabolic stability.

The synthesis of 2-(3-phenyl-1H-pyrazol-5-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include condensation reactions to form the pyrazole ring, followed by functional group transformations to introduce the propionic acid side chain and the phenyl substituent. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications of the pyrazole scaffold.

The pharmacological evaluation of 2-(3-phenyl-1H-pyrazol-5-yl)propanoic acid has revealed promising preliminary results in preclinical studies. These studies suggest that the compound exhibits moderate potency in inhibiting target enzymes associated with inflammatory responses and cellular proliferation. Additionally, its structural features contribute to favorable drug-like properties, including good oral bioavailability and reasonable metabolic stability.

In conclusion, 2-(3-phenyl-1H-pyrazol-5-yl)propanoic acid (CAS No. 1779736-34-3) represents a significant advancement in the development of novel pharmaceutical agents. Its unique structural composition and demonstrated biological activity make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.